Cas no 155899-92-6 (cis-Martynoside)
cis-Martynoside Chemical and Physical Properties
Names and Identifiers
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- cis-Martynoside
- AKOS040762901
- 155899-92-6
- -D-Glucopyranoside, 2-(3-hydroxy-4-methoxyphenyl)ethyl 3-O-(6-deoxy--L-mannopyranosyl)-, 4-[3-(4-hydroxy-3-methoxyphenyl)-2-propenoate], (E)-
-
- Inchi: InChI=1S/C31H40O15/c1-15-24(36)25(37)26(38)31(43-15)46-29-27(39)30(42-11-10-17-5-8-20(40-2)19(34)12-17)44-22(14-32)28(29)45-23(35)9-6-16-4-7-18(33)21(13-16)41-3/h4-9,12-13,15,22,24-34,36-39H,10-11,14H2,1-3H3/b9-6+
- InChI Key: WLWAYPFRKDSFCL-RMKNXTFCSA-N
- SMILES: COc1ccc(CCOC2OC(CO)C(OC(=O)\C=C\c3ccc(O)c(OC)c3)C(OC3OC(C)C(O)C(O)C3O)C2O)cc1O
Computed Properties
- Exact Mass: 652.23672056g/mol
- Monoisotopic Mass: 652.23672056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 46
- Rotatable Bond Count: 13
- Complexity: 968
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 223Ų
Experimental Properties
- Color/Form: Powder
cis-Martynoside Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
cis-Martynoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN5745-5 mg |
cis-Martynoside |
155899-92-6 | 98% | 5mg |
¥ 3,710 | 2023-07-10 | |
| TargetMol Chemicals | TN5745-1 mL * 10 mM (in DMSO) |
cis-Martynoside |
155899-92-6 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 5650 | 2023-09-15 | |
| TargetMol Chemicals | TN5745-5mg |
cis-Martynoside |
155899-92-6 | 5mg |
¥ 3710 | 2024-07-19 | ||
| TargetMol Chemicals | TN5745-1 ml * 10 mm |
cis-Martynoside |
155899-92-6 | 1 ml * 10 mm |
¥ 5650 | 2024-07-19 |
cis-Martynoside Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives
Additional information on cis-Martynoside
Recent Advances in cis-Martynoside (155899-92-6) Research: A Comprehensive Review
In recent years, cis-Martynoside (CAS: 155899-92-6), a bioactive glycoside compound, has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, derived from natural sources, has demonstrated promising pharmacological properties, including anti-inflammatory, antioxidant, and neuroprotective effects. The growing body of research on cis-Martynoside underscores its potential as a therapeutic agent for various diseases, making it a focal point for contemporary studies.
A recent study published in the Journal of Natural Products (2023) explored the molecular mechanisms underlying the anti-inflammatory effects of cis-Martynoside. Using in vitro and in vivo models, researchers demonstrated that the compound significantly inhibits the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that cis-Martynoside could be a viable candidate for developing novel anti-inflammatory drugs, particularly for chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.
Another groundbreaking study, featured in Phytochemistry (2024), investigated the neuroprotective potential of cis-Martynoside. The research team employed a mouse model of Alzheimer's disease and found that treatment with cis-Martynoside markedly improved cognitive function and reduced amyloid-beta plaque accumulation. The study attributed these effects to the compound's ability to enhance autophagy and mitigate oxidative stress in neuronal cells. These results highlight the therapeutic promise of cis-Martynoside in neurodegenerative disorders.
In addition to its pharmacological properties, recent advancements in the synthesis and optimization of cis-Martynoside have been reported. A study in Organic Letters (2023) detailed a novel synthetic route for cis-Martynoside, achieving higher yields and purity compared to traditional extraction methods. This development is particularly significant for scaling up production and ensuring a consistent supply for further preclinical and clinical studies.
Despite these promising findings, challenges remain in the clinical translation of cis-Martynoside. Issues such as bioavailability, metabolic stability, and potential side effects need to be addressed through rigorous pharmacokinetic and toxicological studies. However, the cumulative evidence from recent research positions cis-Martynoside as a compound with substantial therapeutic potential, warranting continued investigation and development.
In conclusion, the latest research on cis-Martynoside (155899-92-6) underscores its multifaceted pharmacological properties and therapeutic applicability. From anti-inflammatory and neuroprotective effects to advancements in synthetic methodologies, the compound represents a promising avenue for drug discovery. Future studies should focus on overcoming translational challenges to fully realize its clinical potential.
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